Cas no 1346697-48-0 (5-(tert-Butoxy)-4-chloropyridazin-3(2H)-one)

• Product Name: 5-(tert-Butoxy)-4-chloropyridazin-3(2H)-one
• CAS No: 1346697-48-0
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 1031389
• PubChem ID: 71607400
• Update Time: 2025-04-20

5-(tert-Butoxy)-4-chloropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butoxy)-4-chloropyridazin-3(2H)-one
• 5-chloro-4-[(2-methylpropan-2-yl)oxy]-1H-pyridazin-6-one
• 5-tert-butoxy-4-chloropyridazin-3(2H)-one
• 1346697-48-0
• DTXSID20856349
• 5-(tert-butoxy)-4-chloro-2,3-dihydropyridazin-3-one

• Inchi： 1S/C8H11ClN2O2/c1-8(2,3)13-5-4-10-11-7(12)6(5)9/h4H,1-3H3,(H,11,12)
• InChI Key： BVQGLOUSTOOEBT-UHFFFAOYSA-N
• SMILES： ClC1C(NN=CC=1OC(C)(C)C)=O

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.7Ų